Cas no 1807166-19-3 (3-Chloro-5-ethyl-4-fluorotoluene)

• Product Name: 3-Chloro-5-ethyl-4-fluorotoluene
• CAS No: 1807166-19-3
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5009375
• Update Time: 2023-08-25

3-Chloro-5-ethyl-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-ethyl-4-fluorotoluene

• Inchi： 1S/C9H10ClF/c1-3-7-4-6(2)5-8(10)9(7)11/h4-5H,3H2,1-2H3
• InChI Key： PXHRMZGBQPBXQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0